AGPTNA Chain A, Pcbp2 Kh1-Kh2 Domains (38-58)

• sequence: INISEGNCPERIITLAGPTNA
• source: Homo sapiens (human)
• synonym: AGPTNA Chain A, Pcbp2 Kh1-Kh2 Domains (38-58)

Description

Poly(rC)-binding protein 2 (UniProt:Q15366)

Scientific Research Applications

• X-ray Crystallographic and NMR Studies : The crystal structures of PCBP2 KH1 domain in complex with DNA and RNA corresponding to human C-rich strand telomeric DNA reveal details about KH1-DNA/RNA interaction and protein-protein interaction between two KH1 domains. NMR studies suggest that KH1 interacts with KH2 in a way similar to KH1-KH1 interaction, indicating structural rearrangements crucial for PCBP functions (Du et al., 2007).

• Structure of PCBP2 KH1-KH2 Domains : The structure of PCBP2 containing KH1-KH2 domains by NMR indicates a pseudodimer formation. Chemical shift mapping suggests both domains bind poly(C) DNA without disrupting the KH1-KH2 interaction. This study provides insights into cooperative binding and regulatory mechanisms linking D/RNA binding to PCBP functions (Du et al., 2008).

• Crystal Structure of PCBP2 KH1 with DNA : The crystal structure of PCBP2 KH1 with a 7-nucleotide DNA sequence shows how specific recognition of the three cytosine residues is achieved, revealing a network of hydrogen bonds and other stabilizing interactions. This understanding may have implications for regulating telomere/telomerase functions (Du et al., 2005).

• Specific Recognition of C-rich DNA and RNA by PCBP2 KH1 : NMR studies reveal how PCBP2 KH1 specifically binds to poly(C) RNA and DNA sequences, including the human telomeric DNA repeat and telomerase RNA, by monitoring chemical shift changes in protein spectra. This indicates PCBPs' potential role in telomere/telomerase regulation mechanisms (Du et al., 2004).

• Interaction with Poliovirus RNA by PCBP2 KH Domains : Studies on the interaction of PCBP2 KH domains with poliovirus RNA suggest a critical role in viral RNA replication and translation, with KH1 specifically interacting with viral RNAs (Silvera et al., 1999).